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Compound of Interest

Compound Name: Naphthalene-2,7-dicarboxylic Acid

Cat. No.: B1589578

Essential Safety and Handling Guide for
Naphthalene-2,7-dicarboxylic Acid

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Naphthalene-2,7-dicarboxylic
Acid. Adherence to these procedures is critical for ensuring a safe laboratory environment.

Hazard Summary and Personal Protective
Equipment (PPE)

Naphthalene-2,7-dicarboxylic acid is a solid chemical that poses several hazards upon
exposure.[1] It is harmful if swallowed, causes skin irritation, and can lead to serious eye
irritation.[1][2] Inhalation of dust may also cause respiratory irritation.[1][2] Therefore, the use of
appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure risks.

Hazard ldentification:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1589578?utm_src=pdf-interest
https://www.benchchem.com/product/b1589578?utm_src=pdf-body
https://www.benchchem.com/product/b1589578?utm_src=pdf-body
https://www.benchchem.com/product/b1589578?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Naphthalenedicarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Naphthalenedicarboxylic-acid
https://file.leyan.com/proPdf/1119458/1141-38-4-Naphthalene-2-6-dicarboxy-SDS-Leyan.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Naphthalenedicarboxylic-acid
https://file.leyan.com/proPdf/1119458/1141-38-4-Naphthalene-2-6-dicarboxy-SDS-Leyan.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation[2]

Specific target organ toxicity, H335: May cause respiratory

Category 3

single exposure

irritation[2]

Recommended Personal Protective Equipment (PPE):

Body Part PPE Recommendation Specifications
o Must provide a good seal
Safety goggles with side-
Eyes/Face ) . around the eyes to protect
shields or a face shield.[2][3][4]
from splashes.[4]
_ _ Nitrile or butyl rubber gloves
Chemical-resistant gloves.[2] )
Hands ) are recommended for handling
acids.[5]
) ) Impervious clothing should be
Lab coat or chemical-resistant )
Body worn to protect skin and

apron.[3][4]

clothing.[2]

Respiratory

Use in a well-ventilated area. A
respirator may be necessary if

dust is generated.[2][6]

Work in a fume hood whenever
possible to control vapors and
dust.[4]

Operational and Disposal Plans

Handling Protocol: Safe handling of Naphthalene-2,7-dicarboxylic Acid requires careful

adherence to the following steps to prevent exposure and contamination.

e Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[4][6]
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o Verify that an emergency eyewash station and safety shower are accessible.[4][6]

o Don all required PPE before handling the chemical.[2]

e Handling:
o Avoid all personal contact, including the inhalation of dust.[7]
o Minimize dust generation and accumulation during handling.[6]

o Use non-sparking tools and ground/bond containers and receiving equipment if there is a
risk of static discharge.[8]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling and before breaks.[2][8]
o Take off any contaminated clothing and wash it before reuse.[2]

o Store the chemical in a tightly closed container in a cool, dry, and well-ventilated place.[6]

[9]
Spill and Emergency Procedures:
o Small Spills:
o For dry spills, carefully sweep or scoop up the material to avoid raising dust.[3][6]
o Place the collected material into a suitable, clean, dry, and closed container for disposal.[6]
o Clean the spill area with a suitable solvent, followed by washing with water.
o Large Spills:

Evacuate the area and restrict access.

[e]

o

Do not attempt to clean up large spills without appropriate training and equipment.

[¢]

Contact your institution's environmental health and safety department.
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o First Aid:

o If on Skin: Immediately wash with plenty of soap and water.[2] Remove contaminated
clothing.[2]

o If in Eyes: Rinse cautiously with water for several minutes.[2] Remove contact lenses if
present and easy to do.[2] Continue rinsing and seek medical attention.[2]

o If Inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing.[2]

o If Swallowed: Rinse the mouth and do NOT induce vomiting.[2] Seek immediate medical
attention.[2]

Disposal Plan:

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[6][9]

» Dispose of contents and containers in accordance with local, regional, and national
hazardous waste regulations.[2][9]

e Do not let this chemical enter the environment.[8][9]

Workflow for Handling Naphthalene-2,7-dicarboxylic
Acid
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Workflow for Handling Naphthalene-2,7-dicarboxylic Acid

Preparation

Work in a Ventilated Area (Fume Hood)

;

Verify Emergency Equipment Accessibility

;

Don Appropriate PPE

Proceed to Handling

Hangling

Avoid Personal Contact and Dust Inhalation

;

Minimize Dust Generation

Complete Handling

Post-Handling
y

Thoroughly Wash Hands

;

Remove and Decontaminate PPE/Clothing

;

Store Chemical in a Tightly Closed Container

When Necessary

Diswsal

Dispose of Waste According to Regulations
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Caption: A flowchart outlining the key steps for safely handling Naphthalene-2,7-dicarboxylic
Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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